Cas no 76135-82-5 (4”-O-Glucosylvitexin)

• Product Name: 4”-O-Glucosylvitexin
• CAS No: 76135-82-5
• MF: C₂₇H₃₀O₁₅
• MW: 594.518109798431
• MDL: MFCD14635907
• CID: 564400
• PubChem ID: 5488581
• Update Time: 2024-10-27

4”-O-Glucosylvitexin Chemical and Physical Properties

Names and Identifiers

• Glucosyl-vitexin
• ?glucosylvitexin
• 4-[8-(beta-D-glucopyranosyloxy)-5,7-dihydroxy-4-oxo-4H-chromen-2-yl]phenyl beta-D-glucopyranoside
• 5,7-dihydroxy-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one
• Glucosylvitexin
• 8-(beta-D-Glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one mono-beta-D-glucopyranoside
• 4”-O-Glucosylvitexin
• vitexin-4″-o-glucoside
• Vitexin Glucoside
• 4'-O-Glucosylvitexin
• 8-Diglucosylapigenin

• MDL： MFCD14635907
• Inchi： 1S/C27H30O15/c28-7-15-19(34)20(35)23(38)27(41-15)42-24-16(8-29)40-26(22(37)21(24)36)18-12(32)5-11(31)17-13(33)6-14(39-25(17)18)9-1-3-10(30)4-2-9/h1-6,15-16,19-24,26-32,34-38H,7-8H2/t15-,16-,19-,20+,21-,22-,23-,24-,26?,27+/m1/s1
• InChI Key： NDSUKTASTPEKBX-YGBVHABKSA-N
• SMILES： C1(C2=C3OC(C4C=CC(O)=CC=4)=CC(=O)C3=C(O)C=C2O)[C@H](O)[C@@H](O)[C@H](O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)[C@@H](CO)O1

Computed Properties

• Exact Mass: 594.15800
• Monoisotopic Mass: 610.153385
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 43
• Rotatable Bond Count: 7
• Complexity: 988
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 266
• XLogP3: -1.3

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.742
• Melting Point: No data available
• Boiling Point: 978.5℃/760mmHg
• Flash Point: 314.7±27.8 °C
• Refractive Index: 1.727
• Solubility: Soluble in chloroform \ dichloromethane \ ethyl acetate \dmso\ acetone, etc
• PSA: 260.20000
• LogP: -2.08410

4”-O-Glucosylvitexin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,2-8°C(BD636838)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid C-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid C-glycosides